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Compound of Interest

Compound Name: Volemitol

Cat. No.: B1209155 Get Quote

An In-depth Technical Guide to the Chemical Structure and Properties of Volemitol

Introduction
Volemitol is a naturally occurring seven-carbon sugar alcohol, also known as a heptitol.[1] It is

a polyol found widely distributed across various biological kingdoms, including higher plants,

red algae, fungi, mosses, and lichens.[1] First isolated in 1889 by French scientist Émile

Bourquelot from the mushroom Lactarius volemus, volemitol plays significant physiological

roles in certain plant species.[1] In plants of the Primula genus, for instance, it functions as a

primary photosynthetic product, a transport sugar in the phloem, and a storage carbohydrate.

[2][3] Its unique structure and biological functions make it a molecule of interest for researchers

in biochemistry and drug development.

Chemical Structure of Volemitol
Volemitol is a linear seven-carbon chain with a hydroxyl (-OH) group attached to each carbon

atom.[4] This structure defines it as a heptitol.

Systematic IUPAC Name: (2R,3R,5R,6R)-Heptane-1,2,3,4,5,6,7-heptol[1][4][5]

Common Names: D-glycero-D-manno-Heptitol, D-glycero-D-talo-Heptitol, α-Sedoheptitol[1]

[4]

Chemical Formula: C₇H₁₆O₇[1][5][6]
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The stereochemistry of volemitol is critical to its identity and distinguishes it from other

heptitols like perseitol.[4] It possesses four defined stereocenters at carbons 2, 3, 5, and 6, all

having an R-configuration.[4][5][7]
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Figure 1: 2D Representation of Volemitol's Chemical Structure.
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Physicochemical Properties
The key quantitative physicochemical properties of volemitol are summarized in the table

below, providing a comparative overview for research applications.

Property Value Reference(s)

Molecular Formula C₇H₁₆O₇ [1][2][5][6][7][8][9]

Molecular Weight 212.20 g/mol [1][2][5][6][7][8]

Melting Point 152-153 °C [1]

Boiling Point 558.3 °C at 760 mmHg [2]

Density 1.549 g/cm³ [2]

Solubility Soluble in DMSO [3]

Biological Role and Biosynthesis
In certain plants like those of the genus Primula, volemitol is a major nonstructural

carbohydrate, with concentrations reaching up to 50 mg/g of fresh leaf weight.[10][11][12] It

serves as a key product of photosynthesis and is transported throughout the plant via the

phloem.[1][2][3]

The biosynthesis of volemitol in these plants proceeds via the reduction of the ketose sugar

sedoheptulose.[11] This reaction is catalyzed by a novel NADPH-dependent ketose reductase,

specifically named sedoheptulose reductase.[2][3][12] In the marine brown alga Pelvetia

canaliculata, a similar pathway exists where volemitol is synthesized from sedoheptulose-7-

phosphate, utilizing an NADH-dependent reductase.[4]
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Figure 2: Biosynthetic Pathway of Volemitol in Primula.

Experimental Protocols
Isolation and Purification
The initial isolation of volemitol and other polyhydric alcohols from natural sources, such as

avocado seeds, often involves the following steps:

Extraction: A crude extract is obtained from the source material.

Ion Exchange: The extract is passed through ion-exchange resins (e.g., Duolite A-4) to

remove charged molecules.[13]

Crystallization: Perseitol, often present in large quantities, is crystallized out of the

concentrated eluate.[13]
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Column Chromatography: The remaining mixture of polyols in the mother liquor is separated

using cellulose powder column chromatography. Elution is typically performed with a solvent

system like quarter-saturated aqueous butyl alcohol.[13] Fractions are collected and

analyzed for the presence of volemitol.

Analysis and Characterization
Several analytical techniques are employed to identify and quantify volemitol:

Paper Chromatography: A classic method used for the separation and preliminary

identification of volemitol and other polyols. Specific spray reagents, such as ammoniacal

silver nitrate, are used for visualization.[13]

High-Performance Liquid Chromatography (HPLC): The HPLC-PAD (Pulsed Amperometric

Detection) method is used for the quantitative analysis of nonstructural carbohydrates,

including volemitol, in plant extracts.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Techniques like ¹³C NMR spectroscopy

are utilized to study the stereochemistry and conformation of heptitols like volemitol in
solution, which is crucial for understanding their structure-function relationships.[4]

Enzyme Assays
The activity of sedoheptulose reductase, the key enzyme in volemitol biosynthesis, can be

characterized using enzyme extracts from plant leaves. The assay typically measures the rate

of NADPH oxidation or sedoheptulose reduction. Studies have shown that this enzyme has a

pH optimum between 7.0 and 8.0 and exhibits high substrate specificity.[11][12] Kinetic

parameters, such as the apparent Kₘ values for sedoheptulose (21 mM) and NADPH (0.4

mM), have been determined through such assays.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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